Cas no 40279-96-7 (Phenylalanine,N-[(4-fluorophenyl)sulfonyl]-)

• Product Name: Phenylalanine,N-[(4-fluorophenyl)sulfonyl]-
• CAS No: 40279-96-7
• MF: C₁₅H₁₄FNO₄S
• MW: 323.339366436005
• MDL: MFCD00173011
• CID: 330638
• PubChem ID: 2774749
• Update Time: 2025-10-29

Phenylalanine,N-[(4-fluorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,N-[(4-fluorophenyl)sulfonyl]-
• 2-([(4-FLUOROPHENYL)SULFONYL]AMINO)-3-PHENYLPROPANOIC ACID
• 2-[(4-fluorophenyl)sulfonylamino]-3-phenylpropanoic acid
• 2-{[(4-Fluorophenyl)sulfonyl]amino}-3-phenylpropanoic acid
• 2-{[(4-FLUOROPHENYL)SULFONYL]AMINO}-3-PHENYL-PROPANOIC ACID
• 2-[[(4-fluorophenyl)sulfonyl]amino]-3-phenylpropanoic acid
• F1565-0019
• N-[(4-fluorophenyl)sulfonyl]phenylalanine
• N-p-Fluorbenzolsulfonyl-DL-phenylalanin
• N-p-Fluorphenylsulfonyl-D,L-phenylalanin
• MFCD00173011
• A825028
• SR-01000013257-1
• 2-([(4-FLUOROPHENYL)SULFONYL]AMINO)-3-PHENYLPROPANOICACID
• 10G-421S
• SCHEMBL7460419
• Z45636849
• 40279-96-7
• AKOS001585571
• ((4-fluorophenyl)sulfonyl)phenylalanine
• SR-01000013257
• CS-0316005
• AKOS016047510
• 2-{[(4-Fluorophenyl)sulfonyl]amino}-3-phenylpropanoic acid (Bes(4-F)-DL-Phe-OH)
• 2-([[4-(fluorophenyl)sulfonyl]amino]-3-phenylpropanoic acid
• 2-(4-fluorophenylsulfonamido)-3-phenylpropanoic acid
• DTXSID50379197
• 2-(4-fluorophenylsulfonamido)-3-phenylpropanoicacid
• 2-(4-fluorobenzenesulfonamido)-3-phenylpropanoic acid
• N-(4-Fluorobenzene-1-sulfonyl)phenylalanine
• FT-0639628
• BBL028324
• CHEMBL5306482
• DB-049560
• STK793127

• MDL： MFCD00173011
• Inchi： 1S/C15H14FNO4S/c16-12-6-8-13(9-7-12)22(20,21)17-14(15(18)19)10-11-4-2-1-3-5-11/h1-9,14,17H,10H2,(H,18,19)
• InChI Key： JRSXZZNEKZTTJP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 323.06300
• Monoisotopic Mass: 323.06275726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 108-110°C
• PSA: 91.85000
• LogP: 3.27160

Phenylalanine,N-[(4-fluorophenyl)sulfonyl]- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Phenylalanine,N-[(4-fluorophenyl)sulfonyl]-

Phenylalanine,N-[(4-fluorophenyl)sulfonyl]- (CAS 40279-96-7): A Comprehensive Overview

Phenylalanine,N-[(4-fluorophenyl)sulfonyl]- (CAS 40279-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative of phenylalanine is characterized by the presence of a 4-fluorophenylsulfonyl group, which imparts unique chemical and biological properties. Researchers and industry professionals frequently search for terms like "Phenylalanine sulfonamide derivatives", "Fluorophenyl sulfonyl compounds", and "CAS 40279-96-7 applications", reflecting the growing interest in this molecule.

The compound's molecular structure combines the essential amino acid phenylalanine with a sulfonyl linker and a fluorinated aromatic moiety. This structural complexity makes it a valuable intermediate in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its potential in targeting metabolic pathways, aligning with the current focus on precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, Phenylalanine,N-[(4-fluorophenyl)sulfonyl]- serves as a versatile building block. Its fluorine atom enhances metabolic stability and binding affinity, properties highly sought after in modern pharmaceutical design. The compound's sulfonamide group contributes to its solubility profile, making it suitable for various formulation approaches. These characteristics explain why search queries like "Sulfonylated amino acid synthesis" and "Fluorinated drug intermediates" frequently appear in scientific databases.

In biochemical applications, this compound has shown promise in protease inhibition studies. The 4-fluorophenyl group provides optimal steric and electronic effects for interacting with enzyme active sites. This relevance to drug target interactions makes it a compound of interest in the development of treatments for various conditions, particularly where modulation of protein-protein interactions is desired. The growing field of computational chemistry has further increased interest in such specialized amino acid derivatives.

The commercial availability of Phenylalanine,N-[(4-fluorophenyl)sulfonyl]- (CAS 40279-96-7) has expanded in recent years, driven by demand from contract research organizations and academic laboratories. Suppliers often highlight its high purity grades (>98%) and suitability for peptide modification studies. Market analyses show increasing searches for "CAS 40279-96-7 suppliers" and "custom synthesis of fluorinated amino acids", indicating robust research activity in this niche.

Quality control of this compound involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. The fluorine atom presents both opportunities and challenges in characterization, making it a interesting case study for analytical method development. Researchers frequently investigate "Structural elucidation of fluorinated sulfonamides" and "Stability studies of modified amino acids", reflecting the compound's analytical significance.

From a regulatory standpoint, Phenylalanine,N-[(4-fluorophenyl)sulfonyl]- falls into the category of research chemicals with no significant restrictions. However, proper handling procedures should always be followed, as with all laboratory chemicals. The scientific community continues to explore its potential through structure-activity relationship studies, particularly in the context of medicinal chemistry optimization programs.

Future research directions for this compound likely include exploration of its bioconjugation potential and investigation of its pharmacokinetic properties. The combination of amino acid backbone with fluorinated aromatic system presents unique opportunities for drug delivery system development. These applications align well with current trends in targeted therapy and theragnostic approaches, making CAS 40279-96-7 a compound to watch in coming years.